![molecular formula C18H19N3O B4164645 N-[4-(1H-benzimidazol-2-yl)phenyl]-2-methylbutanamide](/img/structure/B4164645.png)
N-[4-(1H-benzimidazol-2-yl)phenyl]-2-methylbutanamide
Overview
Description
Benzimidazole is a type of organic compound that’s made up of a fusion of benzene and imidazole . It’s a heterocyclic aromatic compound, which means it contains atoms of at least two different elements in its ring structure . Benzimidazole derivatives are known for their diverse biological activity and clinical applications .
Molecular Structure Analysis
Benzimidazole derivatives are planar molecules. They often form hydrogen bonds and π-π stacking interactions, leading to a three-dimensional architecture in the crystal .Scientific Research Applications
- Benzimidazole derivatives have been investigated for their potential as anticancer agents. The compound’s unique structure may contribute to its ability to inhibit cancer cell growth or induce apoptosis. Researchers have studied its effects on various cancer cell lines, including breast adenocarcinoma (MCF-7) and ovarian carcinoma (OVCAR-3) cells .
- Thiosemicarbazone-containing compounds, like N-[4-(1H-benzimidazol-2-yl)phenyl]-2-methylbutanamide, have demonstrated anti-inflammatory activity. These molecules may modulate inflammatory pathways, making them relevant for conditions associated with inflammation .
- Thiosemicarbazones can act as enzyme inhibitors. Researchers have explored their potential in inhibiting specific enzymes involved in disease processes .
- Thiosemicarbazones have shown promise as antiviral agents. Additionally, their antioxidant properties make them relevant for combating oxidative stress .
- Due to the flexibility of thiosemicarbazones as nitrogen and sulfur donors, they can form diverse coordination complexes. Researchers have investigated their coordination behavior with metal ions .
- Interestingly, benzimidazole derivatives have been studied for their effects on morphine-induced thermal hyperalgesia and mechanical allodynia. These compounds attenuated pain responses and reduced TNF-α expression in mice .
Anticancer Activity
Anti-Inflammatory Properties
Enzymatic Inhibition
Antiviral and Antioxidant Effects
Coordination Chemistry
Morphine-Induced Pain Modulation
Mechanism of Action
Target of Action
Benzimidazole derivatives are known to have a wide range of targets due to their versatile mechanisms . For instance, some benzimidazole derivatives act by competitive inhibition of the lanosterol 14α-demethylase (CYP51A1), a key enzyme in sterol biosynthesis of fungi .
Mode of Action
For instance, they can act as competitive inhibitors, binding to the active site of an enzyme and preventing its normal substrate from binding .
Biochemical Pathways
For instance, some benzimidazole derivatives inhibit the sterol biosynthesis pathway in fungi by inhibiting the enzyme lanosterol 14α-demethylase .
Result of Action
Benzimidazole derivatives are known to have a wide range of effects, including anticancer, antifungal, and antibacterial activities .
Safety and Hazards
Future Directions
properties
IUPAC Name |
N-[4-(1H-benzimidazol-2-yl)phenyl]-2-methylbutanamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19N3O/c1-3-12(2)18(22)19-14-10-8-13(9-11-14)17-20-15-6-4-5-7-16(15)21-17/h4-12H,3H2,1-2H3,(H,19,22)(H,20,21) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AAUZHGNJHFCHHP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C)C(=O)NC1=CC=C(C=C1)C2=NC3=CC=CC=C3N2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19N3O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
293.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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